
Proflavine Hydrochloride: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Proflavine hydrochloride

CAS No.: 7459-75-8

Cat. No.: B3429484

Get Quote

This guide provides an in-depth exploration of the chemical and physical properties of

proflavine hydrochloride, a versatile acridine dye with significant applications in biomedical

research and clinical practice. Intended for researchers, scientists, and drug development

professionals, this document offers a detailed understanding of its molecular characteristics,

mechanism of action, and practical experimental considerations.

Molecular Profile and Chemical Identity
Proflavine, chemically known as 3,6-diaminoacridine, is a planar cationic molecule. It is

commonly available as a hydrochloride salt, which enhances its solubility in aqueous solutions.

The hydrochloride salt can exist in different forms, primarily as the monohydrochloride and

dihydrochloride, which exhibit distinct properties.

Table 1: Chemical Identification of Proflavine and its Hydrochloride Salts
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Identifier Proflavine (Base)
Proflavine
Monohydrochloride

Proflavine
Dihydrochloride

CAS Number 92-62-6[1] 952-23-8[2][3] 531-73-7[4][5]

Molecular Formula C₁₃H₁₁N₃[1][6] C₁₃H₁₁N₃·HCl[3][7] C₁₃H₁₁N₃·2HCl[4]

Molecular Weight 209.25 g/mol [1][6] 245.71 g/mol [3][7] 282.17 g/mol [4][5]

Synonyms
3,6-Diaminoacridine[6]

[8]

3,6-Diaminoacridine

hydrochloride[9]

3,6-Diaminoacridine

dihydrochloride[4]

Proflavine hydrochloride typically appears as a brown, orange-red, or brown-red crystalline

powder[4][7]. Its amphoteric nature allows it to react as both a weak acid and a weak base[9].

Physicochemical Properties
The utility of proflavine hydrochloride in various applications is dictated by its physical and

chemical characteristics. A thorough understanding of these properties is crucial for

experimental design and interpretation.

Table 2: Key Physicochemical Properties of Proflavine Hydrochloride
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Property Value Conditions/Notes

Melting Point
Decomposes at 270 °C (518

°F)[3][7]

Solubility

    in Water
5 to 10 mg/mL at 20 °C (68 °F)

[7]

Slightly soluble[9]. Proflavine

dihydrochloride is more soluble

(≥ 100 mg/mL)[4].

    in Ethanol Soluble[6]

    in Ether Practically insoluble[6]

    in Benzene Practically insoluble[6]

pKa 9.7[5]

UV-Vis Absorption
λmax ≈ 260-261 nm and 445-

456 nm[2][10][11]

In aqueous solution. The peak

around 445 nm is

characteristic of the acridine

ring system and is responsible

for its color.

Fluorescence
Emits green fluorescence upon

binding to DNA[12]

λex ≈ 450 nm, λem ≈ 510

nm[12]. Solutions can be

fluorescent[5].

Appearance
Brown, orange-red, or brown-

red powder[4][7]

Mechanism of Action: DNA Intercalation
The primary mechanism of action for proflavine's biological activity is its function as a DNA

intercalating agent.[1][6][8] This process is fundamental to its antiseptic properties and its use

in chemotherapy research.

The Intercalation Process
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Due to its planar tricyclic structure, the proflavine molecule can insert itself between adjacent

base pairs of the DNA double helix. This intercalation leads to a distortion of the DNA structure,

unwinding the helix and increasing the distance between the base pairs. This disruption of

normal DNA architecture interferes with critical cellular processes.

Consequences of Intercalation
Inhibition of DNA Synthesis and Replication: The presence of intercalated proflavine

obstructs the action of DNA polymerases, thereby inhibiting the replication of genetic

material. This is a key factor in its bacteriostatic effect, as it prevents bacterial proliferation.[6]

[8]

Frameshift Mutations: The distortion of the DNA backbone caused by intercalation can lead

to errors during DNA replication or repair, resulting in the insertion or deletion of base pairs.

This leads to frameshift mutations, which can have significant downstream effects on protein

synthesis.[1]

Inhibition of RNA Synthesis: By binding to DNA, proflavine can also hinder the process of

transcription, where the genetic information from DNA is copied into RNA, thus affecting

protein production.[13]

Induction of DNA Damage: In the presence of light, proflavine can induce double-stranded

breaks in DNA.[1]
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Figure 1: Mechanism of Proflavine Action.

Applications in Research and Medicine
Proflavine hydrochloride's unique properties have led to its use in a variety of scientific and

clinical settings.

Topical Antiseptic: It has a long history of use as a topical antiseptic for wound dressing due

to its bacteriostatic activity against a broad spectrum of gram-positive bacteria.[6][14]

Fluorescent Staining: Its ability to intercalate with DNA and fluoresce makes it a useful tool

for visualizing nucleic acids in cellular and molecular biology research.[1][12]

Antiviral and Anticancer Research: Proflavine's ability to interfere with nucleic acid synthesis

has prompted investigations into its potential as an antiviral and anticancer agent.[15][16] It

has been studied for its ability to inhibit viral replication and to induce apoptosis in cancer

cells.[16]

Enzyme Inhibition: Proflavine is known to inhibit a variety of enzymes, which is an area of

ongoing research.[13]
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Experimental Protocols
Preparation of a Standard Solution
A standard stock solution of proflavine hydrochloride is essential for quantitative

experiments.

Materials:

Proflavine hydrochloride powder

Analytical balance

Volumetric flask

Deionized water or appropriate buffer

Magnetic stirrer and stir bar

Procedure:

Accurately weigh the desired amount of proflavine hydrochloride powder using an

analytical balance.

Transfer the powder to a volumetric flask of the appropriate size.

Add a portion of the solvent (e.g., deionized water) to the flask and swirl to dissolve the

powder. A magnetic stirrer can be used to aid dissolution.[12]

Once fully dissolved, bring the solution to the final volume with the solvent.

Mix the solution thoroughly by inverting the flask several times.

Store the stock solution in a dark, cool place, as proflavine solutions can be light-sensitive.

[13]

Determination of Concentration by UV-Vis
Spectrophotometry
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The concentration of a proflavine hydrochloride solution can be accurately determined using

its characteristic UV-Vis absorption spectrum.

Materials:

UV-Vis spectrophotometer

Quartz cuvettes

Proflavine hydrochloride solution of unknown concentration

Solvent used to prepare the solution (as a blank)

Procedure:

Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the spectrophotometer to scan a wavelength range that includes the absorption maxima

of proflavine (e.g., 200-600 nm).

Fill a quartz cuvette with the solvent (blank) and place it in the spectrophotometer. Run a

baseline correction.

Rinse the cuvette with the proflavine hydrochloride solution and then fill it with the sample.

Place the sample cuvette in the spectrophotometer and measure the absorbance spectrum.

Identify the absorbance value at the maximum absorption wavelength (λmax), which is

typically around 445 nm in water.[17]

Calculate the concentration using the Beer-Lambert law: A = εbc, where:

A is the absorbance

ε (epsilon) is the molar extinction coefficient (for proflavine in water at ~445 nm, a value of

38,900 cm⁻¹/M has been reported[17])
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b is the path length of the cuvette (typically 1 cm)

c is the concentration in mol/L

Figure 2: Workflow for Concentration Determination.

Safety and Handling
Proflavine hydrochloride is considered a hazardous substance and should be handled with

appropriate precautions.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and gloves when

handling the powder or solutions.[18] In case of dust generation, a dust respirator is

recommended.[18]

Handling: Avoid contact with skin and eyes.[19] Avoid creating dust.[19] Handle in a well-

ventilated area.[19]

Storage: Keep the container tightly closed and store in a cool, dry, well-ventilated place.[18]

Keep away from heat and sources of ignition.[18]

Spills: For small spills, dampen the solid material with water and transfer it to a suitable

container for disposal.[9]

Toxicity: Proflavine is mutagenic and has been shown to be carcinogenic in animal studies.

[6] Ingestion may cause gastrointestinal irritation.[9]

Conclusion
Proflavine hydrochloride is a molecule of significant interest due to its well-characterized

chemical and physical properties, particularly its ability to intercalate with DNA. This guide

provides a foundational understanding for researchers and professionals working with this

compound, from its basic molecular identity to practical experimental considerations.

Adherence to proper safety protocols is paramount when handling this potent chemical. The

information presented herein should serve as a valuable resource for designing and executing

scientifically sound research involving proflavine hydrochloride.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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